Cas no 150850-07-0 ((1R)-1-phenylethane-1-sulfonamide)

• Product Name: (1R)-1-phenylethane-1-sulfonamide
• CAS No: 150850-07-0
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD34562650
• CID: 5655410
• PubChem ID: 15655606
• Update Time: 2025-05-25

(1R)-1-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27707068
• (R)-1-Phenylethanesulfonamide
• (1R)-1-phenylethane-1-sulfonamide
• 150850-07-0
• SCHEMBL18028833
• Benzenemethanesulfonamide, α-methyl-, (αR)-

• MDL： MFCD34562650
• Inchi： 1S/C8H11NO2S/c1-7(12(9,10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H2,9,10,11)/t7-/m1/s1
• InChI Key： SPSQEKCXVRMSBW-SSDOTTSWSA-N
• SMILES： S([C@H](C)C1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 335.3±35.0 °C(Predicted)
• pka: 10.19±0.60(Predicted)

Additional information on (1R)-1-phenylethane-1-sulfonamide

Professional Introduction to (1R)-1-phenylethane-1-sulfonamide (CAS No. 150850-07-0)

(1R)-1-phenylethane-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 150850-07-0, this compound represents a unique structural motif that has been explored for its potential biological activities and mechanistic insights. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, pharmacological significance, and recent advancements in its application within the pharmaceutical industry.

The molecular structure of (1R)-1-phenylethane-1-sulfonamide consists of a chiral center at the carbon atom adjacent to the sulfonamide group, combined with a phenyl ring and an ethyl side chain. This specific arrangement imparts distinct physicochemical properties, including solubility, stability, and reactivity, which are critical factors in drug design and development. The sulfonamide moiety is particularly noteworthy, as it is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the sulfonamide group exhibit properties ranging from antimicrobial to anti-inflammatory effects. The chiral nature of (1R)-1-phenylethane-1-sulfonamide adds an additional layer of complexity, allowing for the exploration of enantioselective interactions with biological systems. This has opened up new avenues for developing enantiomerically pure drugs that can exhibit enhanced efficacy and reduced side effects.

One of the most compelling aspects of (1R)-1-phenylethane-1-sulfonamide is its potential as a lead compound in drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with improved pharmacokinetic profiles. For instance, modifications to the phenyl ring or the ethyl side chain have been shown to modulate binding affinity and metabolic stability. These findings underscore the importance of structure-activity relationships (SAR) in optimizing sulfonamide-based therapeutics.

The synthesis of (1R)-1-phenylethane-1-sulfonamide presents unique challenges due to its chiral center and functional groups. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. Such approaches are essential for ensuring that the compound's biological activity is not compromised by the presence of racemic impurities. Recent advances in synthetic chemistry have made it possible to produce (1R)-1-phenylethane-1-sulfonamide on a scalable basis, facilitating further research and development.

Beyond its intrinsic pharmacological properties, (1R)-1-phenylethane-1-sulfonamide has also been investigated for its role in mechanism-based drug design. The sulfonamide group's ability to form covalent bonds with biological targets has been exploited in the development of protease inhibitors and other enzyme-targeting agents. By understanding how this compound interacts with its intended targets, researchers can gain valuable insights into designing more effective inhibitors with tailored mechanisms of action.

The therapeutic potential of (1R)-1-phenylethane-1-sulfonamide extends to several disease areas, including cancer, inflammation, and infectious diseases. Preclinical studies have shown promising results when this compound is tested against various disease models. For example, derivatives of sulfonamides have demonstrated inhibitory effects on key enzymes involved in cancer cell proliferation and survival. Similarly, modifications aimed at enhancing bioavailability have led to compounds with improved efficacy in treating inflammatory conditions.

The integration of computational biology and machine learning has further accelerated the discovery process for sulfonamide-based drugs. By analyzing large datasets containing structural and biological information, researchers can predict how different modifications will affect a compound's activity. This approach has been particularly useful in optimizing lead compounds like (1R)-1-phenylethane-1-sulfonamide, allowing for rapid identification of promising candidates for further development.

In conclusion, (CAS No. 150850-07-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a valuable scaffold for developing new therapeutics. As our understanding of structure-function relationships continues to evolve, compounds like this are poised to play a crucial role in addressing unmet medical needs across various disease areas.